Cas no 2877631-57-5 (6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline)

• Product Name: 6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline
• CAS No: 2877631-57-5
• MF: C₁₇H₁₈ClN₃O
• MW: 315.797322750092
• CID: 5327948
• PubChem ID: 165435656
• Update Time: 2025-08-05

6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline Chemical and Physical Properties

Names and Identifiers

• AKOS040866263
• F6752-7808
• 6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline
• 2877631-57-5
• [1-(6-Chloro-2-quinolinyl)-3-azetidinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C17H18ClN3O/c18-14-4-5-15-12(9-14)3-6-16(19-15)21-10-13(11-21)17(22)20-7-1-2-8-20/h3-6,9,13H,1-2,7-8,10-11H2
• InChI Key： LANMADIIPMYDON-UHFFFAOYSA-N
• SMILES： C(C1CN(C2C=CC3C(N=2)=CC=C(Cl)C=3)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 315.1138399g/mol
• Monoisotopic Mass: 315.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.7±50.0 °C(Predicted)
• pka: 4.58±0.61(Predicted)

Additional information on 6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline

6-Chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline: A Comprehensive Overview

6-Chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline (CAS No. 2877631-57-5) is a complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound, characterized by its unique quinoline backbone and functional groups, has garnered attention due to its promising biological activities and structural versatility. In this article, we delve into the structural features, synthesis methods, pharmacological properties, and recent advancements related to this compound.

The molecular structure of 6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline is a testament to its complexity and functionality. The quinoline moiety serves as the central framework, with a chlorine atom at the 6-position and a substituted azetidine ring at the 2-position. The azetidine ring is further modified with a pyrrolidine carbonyl group, introducing additional complexity and potential for bioactivity. This structure suggests that the compound may exhibit interactions with various biological targets, including enzymes, receptors, or nucleic acids.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery. Quinolines are known for their ability to modulate a wide range of biological processes, from anti-inflammatory and antiviral activities to anticancer properties. The substitution pattern in 6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline suggests that it may possess unique pharmacokinetic properties, making it a candidate for further exploration in therapeutic applications.

The synthesis of 6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline involves a multi-step process that combines principles of organic chemistry, including nucleophilic substitution, condensation reactions, and cyclization. Researchers have optimized synthetic pathways to enhance yield and purity, ensuring that the compound can be produced efficiently for preclinical studies. The use of advanced catalytic systems and green chemistry principles has also been explored to minimize environmental impact during synthesis.

Pharmacological evaluations of 6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline have revealed intriguing biological activities. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory therapies. Additionally, preliminary studies indicate that the compound may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for anticancer drug development.

One of the most exciting aspects of 6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinoline is its structural flexibility. The presence of both chlorine and pyrrolidine groups allows for further chemical modifications, enabling researchers to explore analogs with enhanced bioactivity or improved pharmacokinetic profiles. This versatility positions the compound as a valuable lead molecule in medicinal chemistry pipelines.

Recent advancements in computational chemistry have also contributed to our understanding of 6-chloro-2-[3-(pyrrolidine-1-carbonyl)azetidin-1-yllquinoline's interactions with biological targets. Molecular docking studies have provided insights into how the compound binds to specific proteins or enzymes, guiding further optimization efforts. These computational tools complement experimental approaches, accelerating the drug discovery process.

In conclusion, 6-chloro=2-[3-(pyrrolidine=1-carbonyl)azetidin=1=yl]quinoline (CAS No. 2877631=57=5) represents a promising compound with diverse applications in pharmacology and medicinal chemistry. Its unique structure, coupled with recent research findings, underscores its potential as a lead molecule for developing novel therapeutic agents. As research continues to uncover its full spectrum of biological activities and mechanisms of action, this compound stands at the forefront of innovative drug discovery efforts.